![molecular formula C18H27FN2O2 B3295323 1-Boc-4-[(2-fluoro-benzylamino)-methyl]-piperidine CAS No. 887582-43-6](/img/structure/B3295323.png)
1-Boc-4-[(2-fluoro-benzylamino)-methyl]-piperidine
Overview
Description
1-Boc-4-[(2-fluoro-benzylamino)-methyl]-piperidine, also known as tert-butyl 4-(((2-fluorobenzyl)amino)methyl)piperidine-1-carboxylate, is a compound with the molecular formula C18H27FN2O2 . It is used as an intermediate in the manufacture of fentanyl and various related derivatives such as butyrylfentanyl, furanylfentanyl, benzylfentanyl, and homofentanyl . It is an N-protected derivative of 4-anilinopiperidine .
Synthesis Analysis
This compound can be readily converted to fentanyl or related analogues in several straightforward synthetic steps . It is one of the precursors that can be used for the manufacture of fentanyl and its analogues .Molecular Structure Analysis
The molecular weight of 1-Boc-4-[(2-fluoro-benzylamino)-methyl]-piperidine is 322.42 . The structure includes a piperidine ring, a tert-butyl group, and a 2-fluorobenzylamino group .Chemical Reactions Analysis
As an intermediate in the synthesis of fentanyl and its analogues, this compound undergoes reactions that convert it into the final product . The specific reactions depend on the particular analogue being synthesized .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for this compound are likely to be influenced by the ongoing opioid crisis and the associated regulatory controls. Its use as a precursor in the manufacture of fentanyl and its analogues means that it is subject to strict controls in many jurisdictions . Research into safer and non-addictive pain medications may also impact the future use of this compound .
properties
IUPAC Name |
tert-butyl 4-[[(2-fluorophenyl)methylamino]methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27FN2O2/c1-18(2,3)23-17(22)21-10-8-14(9-11-21)12-20-13-15-6-4-5-7-16(15)19/h4-7,14,20H,8-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRRAXGTXVFYGOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CNCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20723067 |
Source
|
| Record name | tert-Butyl 4-({[(2-fluorophenyl)methyl]amino}methyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20723067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Boc-4-[(2-fluoro-benzylamino)-methyl]-piperidine | |
CAS RN |
887582-43-6 |
Source
|
| Record name | tert-Butyl 4-({[(2-fluorophenyl)methyl]amino}methyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20723067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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